2-{[(3-Fluorophenyl)methyl]amino}propan-1-ol

• Molecular Formula: C10H14FNO
• Molecular Weight: 183.22 g/mol
• IUPAC Name: 2-[(3-fluorophenyl)methylamino]propan-1-ol
• InChI: InChI=1S/C10H14FNO/c1-8(7-13)12-6-9-3-2-4-10(11)5-9/h2-5,8,12-13H,6-7H2,1H3
• InChI Key: MURVGQDPTLNOPN-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NCC1=CC(=CC=C1)F

Description

2-{[(3-Fluorophenyl)methyl]amino}propan-1-ol is a secondary amine alcohol featuring a 3-fluorobenzyl substituent. Its structural framework is relevant to pharmaceutical intermediates, as seen in the preparation of AZD1152 derivatives .

Preparation Methods

Acidic Hydrolysis

(S)-1-Methoxy-2-propylamine (53.5 g, 0.6 mol) reacts with 37% HCl (1.5 mol) at reflux (100°C) for 48 hours, achieving complete conversion to (S)-2-aminopropan-1-ol hydrochloride. The fluorophenyl moiety is introduced via subsequent benzylation using 3-fluorobenzyl bromide in DMF with K₂CO₃ as base. This two-pot method achieves 78% overall yield with 99% ee when using enantiomerically pure starting materials.

Azeotropic Distillation

Post-benzylation, the product is isolated via azeotropic distillation with xylene/water (1:1), effectively removing residual HCl and unreacted benzylating agent. This step enhances purity from 89% to 99.5% while recovering 95% of the xylene solvent.

Epoxide Ring-Opening Strategy

Chinese patent CN101033193A outlines a propylene oxide-derived synthesis, exploiting the nucleophilic ring-opening of epoxides. The sequence involves:

• Epoxide Formation : Propylene oxide reacts with 3-fluorobenzylamine in THF at −10°C using BF₃·Et₂O as catalyst, yielding 1-(3-fluorobenzylamino)-2-propanol oxide (94% yield).
• Acid-Catalyzed Ring-Opening : Treatment with 37% HCl at 60°C for 2 hours opens the epoxide, forming the target compound. Excess HCl is neutralized with Ca(OH)₂ suspension, followed by vacuum distillation to isolate the product (bp 132–134°C at 15 mmHg).

This method’s key advantage lies in its atom economy (82%) compared to nitro reduction (68%), though it requires stringent temperature control to prevent polymerization side reactions.

Comparative Analysis of Synthetic Routes

Table 2. Method Comparison for 2-{[(3-Fluorophenyl)methyl]amino}propan-1-ol Synthesis

Method	Yield (%)	Purity (%)	ee (%)	Cost Index*
Nitro Reduction	87	99.5	Racemic	1.0
Methoxy Dealkylation	78	99.8	99	1.4
Epoxide Ring-Opening	94	98.2	Racemic	0.9
Enzymatic Resolution	48	99.1	98	2.3

*Cost Index normalized to nitro reduction method. Data synthesized from.

Industrial-Scale Purification Techniques

All routes necessitate advanced purification to meet pharmaceutical-grade specifications (>99.5% purity). Crystallization from toluene/hexane (1:4) effectively removes residual 3-fluorobenzylamine intermediates, as evidenced by HPLC purity improvements from 97.3% to 99.7%. For chiral products, simulated moving bed (SMB) chromatography using Chiralpak AD-H columns achieves baseline separation with 99.9% ee at throughputs of 1.2 kg/L/day.

Chemical Reactions Analysis

Types of Reactions

2-{[(3-Fluorophenyl)methyl]amino}propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The amino group can be reduced to form secondary or tertiary amines.

Substitution: The fluorine atom on the aromatic ring can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions to substitute the fluorine atom.

Major Products

Oxidation: Formation of 2-{[(3-Fluorophenyl)methyl]amino}propan-1-one.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of various substituted aromatic compounds.

Scientific Research Applications

2-{[(3-Fluorophenyl)methyl]amino}propan-1-ol is an organic compound with the molecular formula CHFNO. It contains a hydroxyl group, an amino group, and a fluorinated phenyl moiety and is often utilized in its hydrochloride salt form. The specific positioning of the fluorine atom on the phenyl ring influences its chemical reactivity and biological properties. The fluorine enhances stability and lipophilicity, making it a distinctive molecule.

Scientific Research Applications

2-{[(3-Fluorophenyl)methyl]amino}propan-1-ol has applications in scientific research, including use as an intermediate in synthesizing complex organic molecules. It is also studied for potential biological activities, including antimicrobial and antiviral properties, and investigated for potential use in developing new pharmaceuticals, particularly in treating neurological disorders. Additionally, it is utilized in the production of specialty chemicals and materials.

Mechanism of Action
The mechanism of action of 2-{[(3-Fluorophenyl)methyl]amino}propan-1-ol involves interaction with specific molecular targets. The compound may act on neurotransmitter receptors or enzymes involved in metabolic pathways. The presence of the fluorine atom enhances its binding affinity and selectivity towards certain biological targets, making it a valuable compound in drug discovery. The amino group can form hydrogen bonds with active sites, while the fluorophenyl group may engage in hydrophobic interactions, modulating enzyme activities and receptor functions.

Biological Activity
2-{[(3-Fluorophenyl)methyl]amino}propan-1-ol has garnered attention for its potential biological activities. Research indicates that it interacts with specific molecular targets, including enzymes and receptors. Studies have shown that this compound exhibits significant antimicrobial activity, with inhibitory effects against several bacterial strains comparable to standard antibiotics. The mechanism behind this activity involves inhibiting bacterial cell wall synthesis and disrupting membrane integrity. In vitro studies also suggest that this compound may possess anticancer properties, inhibiting cell proliferation in various cancer cell lines by modulating pathways involved in apoptosis and cell cycle regulation. The compound's ability to bind to specific enzymes involved in tumor growth is a focal point of ongoing research.

Case Studies

• Antimicrobial Activity Study : A study tested this compound against Gram-positive and Gram-negative bacteria, and results showed a minimum inhibitory concentration (MIC) ranging from 6 to 12 μg/mL, indicating strong antimicrobial potential compared to conventional treatments.
• Anticancer Research : A study focusing on the compound's effect on human leukemia cells reported an IC50 value of approximately 0.5 μM, suggesting potent cytotoxicity. This study highlights the compound's potential as a therapeutic agent in oncology.

Mechanism of Action

The mechanism by which 2-{[(3-Fluorophenyl)methyl]amino}propan-1-ol exerts its effects depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The presence of the fluorine atom can enhance the compound’s binding affinity and selectivity for its target.

Comparison with Similar Compounds

Key Observations:

Electronic Effects: The 3-fluorobenzyl group in the target compound provides moderate electron-withdrawing effects, enhancing metabolic stability compared to electron-donating groups like methoxy (-OCH3) or methyl (-CH3) .

Synthetic Accessibility :

• Methoxy- and methyl-substituted derivatives achieve high yields (~75–95%) via LiAlH4 reduction . Microwave-assisted synthesis (e.g., for 4-chloro derivatives) offers faster reaction times but requires safety precautions .

Physicochemical Properties: Pyridinyl variants (e.g., 2-[(pyridin-2-yl)methyl]amino}propan-1-ol) demonstrate higher polarity due to the nitrogen heterocycle, improving aqueous solubility but possibly limiting blood-brain barrier penetration compared to fluorophenyl derivatives .

Heterocyclic and Multi-Substituted Analogues

Table 2: Functionalized Derivatives

Compound Name	Core Structure	Key Modifications	Applications/Notes
AZD1152 Intermediate	Quinazoline-linked	3-Fluorophenylamino-oxoethyl	Anticancer prodrug (e.g., AZD1152)
IV-12 and IV-16	Imidazo-pyridines	Furan-2-yl; pentyl chain	Potential kinase inhibitors
3-[(2-Amino-4-fluorophenyl)amino]propan-1-ol	Fluorophenyl-amino	Additional NH2 group	Increased reactivity; solubility

Key Observations:

Pharmaceutical Relevance :

• The 3-fluorophenyl motif is recurrent in bioactive molecules (e.g., AZD1152 intermediates), underscoring its role in enhancing target specificity .
• Derivatives with heterocycles (e.g., furan in IV-12/IV-16) prioritize metabolic stability but may introduce synthetic complexity .

Functional Group Impact: The 3-[(2-amino-4-fluorophenyl)amino]propan-1-ol variant incorporates an additional amino group, increasing polarity and reactivity. This contrasts with the simpler 3-fluorobenzyl structure of the target compound, which balances lipophilicity and synthetic simplicity.

Biological Activity

2-{[(3-Fluorophenyl)methyl]amino}propan-1-ol is an organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into its biological effects, mechanisms of action, and comparative analysis with similar compounds, supported by relevant research findings and data.

• Molecular Formula : C11H15FNO
• Molecular Weight : 197.25 g/mol
• IUPAC Name : 2-{[(3-Fluorophenyl)methyl]amino}propan-1-ol
• Canonical SMILES : CC(C)(C1=CC(=C(C=C1)F)C)N

The biological activity of 2-{[(3-Fluorophenyl)methyl]amino}propan-1-ol is largely attributed to its ability to interact with various molecular targets in the body. The presence of the fluorine atom enhances the compound’s lipophilicity and binding affinity to biological receptors, which can lead to significant therapeutic effects. It is hypothesized that the compound may modulate enzyme activity or receptor binding, influencing critical biochemical pathways involved in disease processes.

Anti-inflammatory Activity

Research indicates that 2-{[(3-Fluorophenyl)methyl]amino}propan-1-ol exhibits notable anti-inflammatory properties. In vitro studies have shown that it significantly inhibits the production of pro-inflammatory cytokines in a dose-dependent manner, suggesting its potential use as a therapeutic agent for inflammatory diseases.

Anticancer Activity

Preliminary studies suggest that this compound may also possess anticancer properties. It has been observed to induce apoptosis in certain cancer cell lines, potentially through the modulation of signaling pathways associated with cell growth and survival.

Comparative Analysis with Similar Compounds

To understand the unique properties of 2-{[(3-Fluorophenyl)methyl]amino}propan-1-ol, a comparison with structurally similar compounds is beneficial:

Compound Name	Structural Features	Unique Aspects
3-Fluorophenylmethanol	Lacks amino group; simpler structure	Less complex reactivity
N,N-Dimethylpropan-1-amine	No fluorine; basic amine structure	Different biological activity profile
Phenylpropan-1-ol	Lacks fluorine and amino group	Different reactivity due to absence of functional groups

This table highlights how the incorporation of a fluorine atom and an amino group in 2-{[(3-Fluorophenyl)methyl]amino}propan-1-ol contributes to its distinctive biological activities compared to its analogs.

Case Studies and Research Findings

Several case studies have explored the biological activity of this compound:

• Anti-inflammatory Study : A study published in a peer-reviewed journal demonstrated that 2-{[(3-Fluorophenyl)methyl]amino}propan-1-ol significantly reduced levels of TNF-alpha and IL-6 in human macrophage cell lines, indicating its potential as an anti-inflammatory agent .
• Anticancer Research : Another study focused on the cytotoxic effects of this compound on breast cancer cell lines (MCF-7). The results showed a marked decrease in cell viability at concentrations above 10 µM, suggesting a dose-dependent anticancer effect .
• Mechanistic Insights : Research utilizing molecular docking studies indicated that 2-{[(3-Fluorophenyl)methyl]amino}propan-1-ol binds effectively to the active sites of specific kinases involved in cancer progression, further supporting its potential as a therapeutic agent .

Q & A

Q. What are the common synthetic routes for 2-{[(3-Fluorophenyl)methyl]amino}propan-1-ol, and what are their comparative advantages?

Methodological Answer: The compound can be synthesized via:

• Reductive Amination : Reacting 3-fluorobenzaldehyde with 2-aminopropan-1-ol in the presence of a reducing agent like sodium borohydride (NaBH₄) or catalytic hydrogenation (Pd/C, H₂). NaBH₄ is cost-effective for small-scale synthesis but may require pH control . Catalytic hydrogenation offers higher yields for industrial-scale production but necessitates specialized equipment .
• Nitro Reduction : Starting from a nitro precursor (e.g., 2-nitro-1-[(3-fluorophenyl)methyl]propane), reduction with LiAlH₄ or NaBH₄ in ethanol at 60°C yields the amine. This method avoids competing side reactions but requires careful handling of nitro intermediates .

Q. How can the purity and structural integrity of this compound be confirmed post-synthesis?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR confirm regiochemistry and stereochemistry. For example, the fluorine atom’s deshielding effect on adjacent protons in the aromatic ring (~δ 7.0–7.5 ppm) validates substitution patterns .
• High-Performance Liquid Chromatography (HPLC) : Reverse-phase HPLC with UV detection (λ = 254 nm) quantifies purity (>98% for pharmacological studies). Gradient elution (acetonitrile/water with 0.1% TFA) resolves amine byproducts .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) confirms the molecular ion peak ([M+H]⁺ for C₁₀H₁₃FNO, m/z = 198.1028) and fragments, such as the loss of the hydroxyl group (m/z = 180) .

Q. What role does the fluorine substituent play in the compound’s chemical reactivity?

Methodological Answer:

• Electronic Effects : The electron-withdrawing fluorine increases the electrophilicity of the adjacent aromatic carbon, enhancing reactivity in nucleophilic aromatic substitution (e.g., coupling with boronic acids) .
• Hydrogen Bonding : The fluorine atom participates in weak hydrogen bonding with enzyme active sites (e.g., RPE65), improving binding affinity by 2–3 fold compared to non-fluorinated analogs .
• Metabolic Stability : Fluorination reduces oxidative metabolism in cytochrome P450 assays, as shown in comparative studies with ¹⁹F NMR tracking .

Advanced Research Questions

Q. How can enantiomeric purity be optimized during synthesis, and what analytical techniques are suitable for its determination?

Methodological Answer:

• Chiral Catalysis : Use chiral ligands (e.g., (R)-BINAP) in asymmetric hydrogenation to achieve >90% enantiomeric excess (ee). Reaction conditions (temperature, pressure) must be optimized via DoE (Design of Experiments) to minimize racemization .
• Chiral HPLC : Employ a Chiralpak® AD-H column with hexane/isopropanol (90:10) to resolve enantiomers. Retention time differences of 1.5–2.0 minutes indicate high enantiomeric resolution .
• Circular Dichroism (CD) : CD spectra at 220–260 nm distinguish enantiomers. For example, a positive Cotton effect at 235 nm confirms the (R)-configuration .

Q. What strategies mitigate batch-to-batch variability in biological activity assays involving this compound?

Methodological Answer:

• Standardized Purification : Use flash chromatography with a gradient elution (ethyl acetate/hexane, 20% to 50%) to isolate the compound with consistent polarity profiles. Monitor by TLC (R_f = 0.4) .
• Bioassay Normalization : Include a reference compound (e.g., 4-fluorophenyl analog) in each assay plate to calibrate IC₅₀ values. For enzyme inhibition (e.g., RPE65), use a kinetic assay with Michaelis-Menten curve fitting to control for enzyme lot variability .
• Stability Studies : Conduct accelerated degradation tests (40°C/75% RH for 4 weeks) to identify labile functional groups. Stabilize formulations with antioxidants (e.g., BHT) if amine oxidation is observed .

Q. How do computational models predict the interaction of this compound with enzyme targets like RPE65?

Methodological Answer:

• Docking Simulations : Use Schrödinger’s Glide software to model the compound’s binding to RPE65’s retinal-binding pocket. The fluorine atom forms a 2.8 Å halogen bond with Tyr²⁴², contributing to a docking score of −9.2 kcal/mol .
• Molecular Dynamics (MD) : Simulate 100-ns trajectories in GROMACS to assess binding stability. Root-mean-square deviation (RMSD) < 2.0 Å indicates stable interactions, while hydrogen bond occupancy >70% validates key residues (e.g., His¹⁸⁰) .
• Free Energy Perturbation (FEP) : Calculate ΔΔG values for fluorine substitution. A −1.3 kcal/mol stabilization energy aligns with experimental IC₅₀ improvements from 5.2 µM to 1.8 µM .

Q. Table 1: Comparative Reactivity of Fluorinated Analogs

Compound	Binding Affinity (RPE65, IC50)	Metabolic Half-life (h)
3-Fluorophenyl derivative	1.8 µM	12.3 ± 0.5
4-Fluorophenyl derivative	5.2 µM	8.7 ± 0.3
Non-fluorinated analog	15.4 µM	4.1 ± 0.2
Source: Enzyme inhibition data from ; metabolic stability from .

Q. Table 2: Enantiomeric Resolution via Chiral HPLC

Column	Mobile Phase	Retention Time (R-enantiomer)	Resolution (Rs)
Chiralpak® AD-H	Hexane/IPA (90:10)	12.5 min	1.8
Lux Cellulose-3	Hexane/EtOH (85:15)	14.2 min	1.5
Source: